Cas no 87862-25-7 (Iobenguane sulfate)

• Product Name: Iobenguane sulfate
• CAS No: 87862-25-7
• MF: C₈H₁₂IN₃O₄S
• MW: 373.16805267334
• CID: 651388
• PubChem ID: 11957572
• Update Time: 2025-11-02

Iobenguane sulfate Chemical and Physical Properties

Names and Identifiers

• Guanidine, [(3-iodophenyl)methyl]-, sulfate (2:1)
• 3-IODOBENZYL-GUANIDINE HEMISULFATE
• M-IODO-BENZYLGUANIDINE SULFATE
• Iobenguane sulfate
• Guanidine, [(3-iodophenyl)methyl]-, sulfate (2:1) (9CI)
• MIBG
• Tox21_500644
• 3-Iodobenzyl-guanidine sulphate
• 1-(3-Iodobenzyl)guanidinehemisulfate
• CHEMBL1374843
• Guanidine, N-[(3-iodophenyl)methyl]-, sulfate (2:1); Guanidine, [(3-iodophenyl)methyl]-, sulfate (2:1) (9CI); Iobenguane sulfate
• META-IODOBENZYLGUANIDINE SULFATE
• MIBG (sulfate)
• m-Idobenzyl guanidine sulfate [VANDF]
• m-Iodobenzyl guanidine sulfate
• Guanidine, N-((3-iodophenyl)methyl)-, sulfate (2:1)
• m-Iodobenzylguanidine hemisulfate
• Q27289056
• Tox21_111237
• BS-45793
• I 9890
• UNII-S8I0922465
• bis(iobenguane); sulfuric acid
• 3-iodobenzyl-guanidine hemisulfate 103346-16-3 80663-96-3
• 3-Iodobenzylguanidine hemisulfate
• Iobenguane (sulfate)
• Iobenguane sulfate, European Pharmacopoeia (EP) Reference Standard
• EU-0100644
• 1-(3-Iodobenzyl)guanidine hemisulfate
• 3-iodobenzylguanidine hemisulphate
• Tox21_113518
• NCGC00015572-04
• 1-(3-Iodobenzyl)guanidine HCl
• S8I0922465
• DTXCID6025773
• DA-64467
• m-Iodobenzylguanidine hemisulfate salt
• HMS3262A09
• m-Iodobenzyl guanidine sulphate
• NCGC00094011-01
• m-Iodobenzylguanidine hemisulfate salt, >=98% (HPLC and TLC)
• 3-Iodobenzyl-guanidine sulfate
• Iobenguane sulphate
• DTXSID8045773
• E74924
• 80663-96-3
• AKOS015996512
• 87862-25-7
• CCG-221948
• CAS-87862-25-7
• NCGC00261329-01
• LP00644
• MIBG sulfate

• MDL： MFCD00151189
• Inchi： 1S/C8H10IN3.H2O4S/c9-7-3-1-2-6(4-7)5-12-8(10)11;1-5(2,3)4/h1-4H,5H2,(H4,10,11,12);(H2,1,2,3,4)
• InChI Key： NMHJRGCKGFRFAQ-UHFFFAOYSA-N
• SMILES： O=S(O)(O)=O.IC1C=C(CNC(N)=N)C=CC=1

Computed Properties

• Exact Mass: 647.95127g/mol
• Monoisotopic Mass: 647.95127g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 247
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 212Ų

Experimental Properties

• Color/Form: NA
• Flash Point: 227.2±23.2 °C

Iobenguane sulfate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• WGK Germany：3
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Iodobenzenes

Additional information on Iobenguane sulfate

Comprehensive Guide to Iobenguane Sulfate (CAS No. 87862-25-7): Properties, Applications, and Market Insights

Iobenguane sulfate (CAS 87862-25-7), also known as meta-iodobenzylguanidine sulfate, is a radiopharmaceutical compound with significant diagnostic and therapeutic applications. This article delves into its chemical properties, medical uses, and emerging trends in the pharmaceutical industry. With the growing demand for targeted radionuclide therapy and precision diagnostics, Iobenguane sulfate has garnered attention for its unique mechanism of action and clinical efficacy.

The molecular structure of Iobenguane sulfate features a benzylguanidine backbone linked to an iodine atom, enabling its selective uptake by neuroendocrine tissues. This property makes it invaluable for SPECT imaging and MIBG scintigraphy, particularly in diagnosing pheochromocytoma and neuroblastoma. Recent studies highlight its potential in theranostics—a cutting-edge approach combining diagnostics and therapy—which aligns with current trends in personalized medicine.

From a clinical perspective, Iobenguane sulfate is often labeled with iodine-123 or iodine-131 for imaging and therapeutic purposes. The sulfate salt form enhances its stability and solubility, critical for pharmaceutical formulations. Researchers are exploring its expanded applications in cardiac sympathetic innervation imaging and Parkinson’s disease research, addressing frequently searched topics in medical forums.

The production and quality control of Iobenguane sulfate adhere to stringent pharmacopeial standards (e.g., USP/EP). Its synthesis involves multi-step organic reactions, with purity being paramount due to its injectable use. Analytical techniques like HPLC and mass spectrometry ensure batch consistency—a key concern for manufacturers and clinicians alike.

Market dynamics reveal increasing demand for Iobenguane sulfate, driven by rising neuroendocrine tumor cases and advancements in nuclear medicine. Industry reports project growth in the radiopharmaceuticals market, with Iobenguane-based therapies capturing a significant share. Regulatory approvals for new indications (e.g., 131I-MIBG therapy) further fuel this trend.

Storage and handling of Iobenguane sulfate require compliance with radiation safety protocols. The compound’s shelf-life depends on proper shielding from light and moisture, topics often queried by pharmacy professionals. Innovations in cold-chain logistics for radiopharmaceuticals are improving global accessibility.

Future research directions include optimizing dosimetry protocols and combination therapies with targeted alpha-emitters. These developments respond to clinician inquiries about improving treatment outcomes. Additionally, AI-assisted image analysis for MIBG scans is an emerging focus area, reflecting the intersection of nuclear medicine and digital health technologies.

For researchers sourcing Iobenguane sulfate, verifying the CAS 87862-25-7 specification and supplier certifications is crucial. The compound’s pricing varies based on isotopic labeling and GMP-grade purity, factors frequently compared in procurement decisions.

In summary, Iobenguane sulfate exemplifies the convergence of chemistry, medicine, and technology. Its evolving role in precision oncology and diagnostic imaging ensures continued relevance in healthcare—a topic generating substantial academic and commercial interest worldwide.